Cas no 24390-14-5 (Doxycycline Hyclate)

• Product Name: Doxycycline Hyclate
• CAS No: 24390-14-5
• MF: C₄₆H₅₈Cl₂N₄O₁₈
• MW: 1025.87473249435
• MDL: MFCD07357237
• CID: 52506
• PubChem ID: 24278399
• Update Time: 2025-09-25

Doxycycline Hyclate Chemical and Physical Properties

Names and Identifiers

• Doxycycline hyclate
• Doxycycline hydrochloride hemiethanolate
• 2-(Amino-hydroxy-methylidene)-4-dimethylamino-5,10,11,12a-tetrahydroxy-6-methyl-4a,5,5a,6-tetrahydro-4H-tetracene-1,3,12-trione hydrochloride hemiethanolate
• AZD7762
• Doxycycline (hyclate)
• Doxycycline HCl
• Doxycycline hyclate (Doxycycline hydrochloride hemiethanolate hemihydrate,Atridox®,Bassado®, Vibramycin®, Clinofug® )
• DOXYCYCLINE HYCLATE BP2002
• DOXYCYCLINE MONOHYDRATE
• Doxycycline API
• Doxycycline Hc1
• Doxycycline hyclate COS
• Doxycycline Hyclate USP
• DOXYCYCLINE HYCLATE USP GRADE
• DOXYCYCLINE HYDRATE
• Doxycycline Hydrochlocide
• Doxycycline hydrochloride hemiethanolate hemihydrate
• Monohydrate
• N,N-DiMethylforMaMide
• WC2031
• doxycycline
• Vibramycin
• Doxytetracycline
• Doxycyclinum
• Doxiciclina
• Monodox
• Oracea
• Vibra-tabs
• Doxy-Caps
• Vibravenos
• Doxycycline (anhydrous)
• Dossiciclina
• 6-Deoxytetracycline
• Liviatin
• Azudoxat
• Investin
• Doxycyclin
• Doxivetin
• Doxitard
• Doxychel
• Deoxymykoin
• Spanor
• Ronaxan
• Doxycen
• 6alpha-Deoxy-5-oxytetracycline
• Doxy-Puren
• Doxy-Tabs
• alpha-Doxycycline
• alpha-6-Deoxyoxytetracycline
• 5-Hydroxy-alpha-6-deoxytetracycline
• Vibramycine
• Supracyclin
• Jenacyclin
• 6-alpha-Deoxy-5-oxytetracycline
• Doxycycline hyclate 100 microg/mL in Acetonitrile
• NS00076307
• 24390-14-5
• Monodoks
• DOXYCYCLINE HYCLATE [GREEN BOOK]
• Tetradox
• BD166236
• bis((4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide) ethanol hydrate dihydrochloride
• Doxycycline hyclate [USAN:USP]
• Lymepak (TN)
• Doxycycline hydrochloride hydrate
• WC 2031
• SW219440-1
• Doxicrisol
• DOXYCYCLINE HYDROCHLORIDE HYDRATE [JAN]
• Doxteric
• DOXYCYCLINE HYCLATE [VANDF]
• Duradoxal
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide compound with ethanol (2:1) dihydrochloride hydrate
• 10592-13-9 (. HCl)
• Doxycycline hydrochloride hydrate (JP17)
• Vibra-tabs (TN)
• DOXY 200
• Granudoxy
• AC-6017
• NSC-741421
• 6-Deoxy-5-hydroxytetracycline hydrochloride hemihydrate
• EN300-379220
• Z2791720087
• Vivox
• Dentista
• Acticlate CAP
• DS-9077
• SW219440-2
• DOXYCYCLINE HYCLATE [USP MONOGRAPH]
• Tetraclean
• Doxycyclini hyclas
• CCG-270611
• DOXYCYCLINE HYCLATE [WHO-IP]
• Doryx Mpc
• Clinofug
• Doxycycline hyclate (internal use)
• AKOS040742632
• Doxyprex
• Doxycycline, Hyclate - CAS 24390-14-5
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide - ethanol (2:1) dihydrochloride hydrate
• DOXYCYCLINE HYCLATE [WHO-DD]
• DOXYCYCLINI HYCLAS [WHO-IP LATIN]
• Periostat (TN)
• Acticlate
• Unacil
• AKOS025402170
• DOXYCYCLINE HYCLATE [EP MONOGRAPH]
• UNII-19XTS3T51U
• Doxycycline hyclate (USP)
• Zadorin
• Q27116248
• MFCD07357237
• Doxychel Hyclate
• Diocimex
• Doryx (TN)
• LYMEPAK
• Doxycycline Hyclate is known as a broad-spectrum tetracycline antibiotic.
• DOXYCYCLINE HYCLATE [USP-RS]
• s4163
• NSC 741421
• D02129
• Doxy 100
• (4S,4aR,5S,5aR,6R,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;ethanol;hydrate;dihydrochloride
• 19XTS3T51U
• Periostat
• 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride, compound with ethyl alcohol (2:1), monohydrate
• DOXYLAR
• Doxy-Lemmon
• Vibraveineuse
• Doryx
• AMY32700
• DOXYCYCLINE HYDROCHLORIDE HEMIETHANOLATE HEMIHYDRATE [MI]
• DOXYCYCLINE HYCLATE [ORANGE BOOK]
• Mespafin
• Atridox
• DOXYCYCLINE HYCLATE [EP IMPURITY]
• RETENS
• DOXY
• CHEMBL3989740
• Doxycycline， HCl
• Doxycycline for system suitability
• HALQELOKLVRWRI-VDBOFHIQSA-N
• Doxycycline hydrochloride hydrate (JP18)
• QDDHZFKCHWYXJF-PCLMCNLLSA-N
• Doxycycline hydrochloride hemiethanolate hemihydrate , WC2031 , Doxycycline hyclate
• DA-52676
• Doxycycline Hyclate

• MDL： MFCD07357237
• Inchi： 1S/2C22H24N2O8.C2H6O.2ClH.H2O/c2*1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;1-2-3;;;/h2*4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);3H,2H2,1H3;2*1H;1H2/t2*7-,10+,14+,15-,17-,22-;;;;/m00..../s1
• InChI Key： UHHHTIKWXBRCLT-VDBOFHIQSA-N
• SMILES： Cl.Cl.O[C@H]1[C@H]2C(=C(C3C(=CC=CC=3[C@@H]2C)O)O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@H]12)N(C)C)=O)O)O)=O.O[C@H]1[C@H]2C(=C(C3C(=CC=CC=3[C@@H]2C)O)O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@H]12)N(C)C)=O)O)O)=O.OCC.O

Computed Properties

• Exact Mass: 1024.31000
• Monoisotopic Mass: 480.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 956
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 182

Experimental Properties

• Melting Point: 212-219°C
• Boiling Point: 685.2°C at 760 mmHg
• Flash Point: 368.2 °C
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: Soluble in water to 50mg/ml. May require warming.Soluble in water, methanol. Sparingly soluble in ethanol. Insoluble in chloroform and ether.
• PSA: 392.70000
• LogP: 2.24370
• Merck: 3440
• Specific Rotation: -100° - -107° (c=1, 0.01N methanolic HCl)
• Solubility: Soluble in water to 50mg/ml. May require warming.Soluble in water, methanol. Sparingly soluble in ethanol. Insoluble in chloroform and ether.

Doxycycline Hyclate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：QI8925000
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in rats: 262 mg/kg (Goldenthal)
• Storage Condition：4°C, protect from light
• Risk Phrases：R22; R36/37/38
• Safety Term：S26

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents